N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C14H18N4O/c1-9-12-7-10(8-15-13(12)18(2)17-9)14(19)16-11-5-3-4-6-11/h7-8,11H,3-6H2,1-2H3,(H,16,19)
• InChI Key: GEUGKXGJEPVFBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)C(=O)NC3CCCC3)C
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide, also known as CP-94,253, is a selective antagonist of the dopamine D4 receptor. It is a chemical compound that has been extensively studied for its potential use in treating various neurological disorders.

Mechanism of Action

N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide acts as a selective antagonist of the dopamine D4 receptor. It binds to the receptor and prevents the binding of dopamine, which is a neurotransmitter that plays a key role in regulating mood, motivation, and reward.
Biochemical and Physiological Effects:
N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to decrease the release of dopamine in the prefrontal cortex, which is a brain region that plays a key role in regulating attention and working memory. It has also been shown to increase the release of dopamine in the nucleus accumbens, which is a brain region that plays a key role in regulating reward and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide in lab experiments is its high selectivity for the dopamine D4 receptor. This allows researchers to specifically target this receptor and study its effects. However, one limitation of using N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide. One area of research could be to further investigate its potential therapeutic effects in the treatment of schizophrenia, ADHD, and drug addiction. Another area of research could be to investigate its effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, future research could focus on developing more water-soluble analogs of N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide to improve its administration in experimental settings.

Synthesis Methods

The synthesis of N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide involves several steps. The first step is the reaction of cyclopentanone with ethyl acetoacetate to form cyclopentanone ethyl acetoacetate. This compound is then reacted with hydrazine hydrate to form 1,3-dimethyl-5-hydrazinylpyrazole. The final step involves the reaction of 1,3-dimethyl-5-hydrazinylpyrazole with 2-chloro-5-nitropyridine to form N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide.

Scientific Research Applications

N-cyclopentyl-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been extensively studied for its potential use in treating various neurological disorders. It has been shown to have potential therapeutic effects in the treatment of schizophrenia, attention deficit hyperactivity disorder (ADHD), and drug addiction.